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Compound of Interest

Compound Name: Methyl 4-methylpicolinate

Cat. No.: B080786 Get Quote

Essential Safety and Handling Guide for Methyl
4-methylpicolinate
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Methyl 4-methylpicolinate. The

information is compiled from safety data sheets of structurally similar compounds, as a specific

Safety Data Sheet (SDS) for Methyl 4-methylpicolinate was not readily available.

Chemical Identifier:

IUPAC Name: methyl 4-methyl-2-pyridinecarboxylate

CAS Number: 13509-13-2

Molecular Formula: C₈H₉NO₂

Hazard Identification: Based on available data for Methyl 4-methylpicolinate, the primary

hazards are:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the required PPE for handling Methyl 4-methylpicolinate.

Protection Type Equipment
Specifications and Best

Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

required in situations with a

higher risk of splashing.

Must be marked with "Z87" to

signify adherence to ANSI

Z87.1 standards.[1] Ensure a

complete seal around the eyes

when using goggles.[2]

Skin and Body Protection

Chemical-resistant lab coat.

Flame-retardant and antistatic

protective clothing may be

necessary depending on the

scale of work.

Long pants and closed-toe

shoes are mandatory minimum

attire in the laboratory.[1]

Contaminated clothing should

be removed immediately and

laundered separately before

reuse.[3]

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves

for incidental contact).

Gloves must be inspected for

integrity before each use.[4]

For prolonged contact,

consider double-gloving or

using more robust gloves.[1]

Contaminated gloves should

be disposed of properly, and

hands should be washed and

dried after removal.[4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood is

required.[2] A NIOSH-

approved respirator may be

necessary if vapors or aerosols

are generated and engineering

controls are insufficient.[2]

Respirators are not a

substitute for proper

engineering controls like fume

hoods.[2]
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Operational and Handling Plan
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Store under an inert atmosphere at room temperature.[4]

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, vapors, or mist.[6][7]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][4]

Use only in a well-ventilated area or under a chemical fume hood.[2][6]

Do not eat, drink, or smoke when using this product.[3][6]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[2][3]

[6] If the individual feels unwell, call a poison

center or doctor.[2]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash the affected skin with plenty of soap

and water.[2][3][5] If skin irritation occurs, seek

medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses, if present and easy

to do, and continue rinsing.[2] If eye irritation

persists, get medical attention.

Ingestion

Rinse the mouth with water.[3][5] Do NOT

induce vomiting.[3][5] Never give anything by

mouth to an unconscious person.[3][4] Call a

poison control center or doctor immediately.[5]

Spill Management and Disposal Plan
Spill Cleanup Protocol:

For minor spills, trained laboratory personnel with appropriate PPE can follow these steps.

Major spills require evacuation and emergency response.

Alert and Isolate: Notify personnel in the immediate area and restrict access.[8]

Ventilate: Ensure adequate ventilation, such as using a chemical fume hood, to dissipate

vapors.[9]

Containment: Create a dike around the spill using an inert, non-combustible absorbent

material like sand, earth, diatomaceous earth, or vermiculite.[9][10] Work from the outside of

the spill inward to prevent spreading.[8][9]

Absorption: Cover the spill with the absorbent material.[9][10]
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Collection: Once the material is absorbed, carefully sweep or scoop it into a suitable, closed,

and labeled container for hazardous waste.[4][9] Avoid creating dust.[4]

Decontamination: Clean the spill area with soap and water.[11] Collect the cleaning materials

for disposal as hazardous waste.

Reporting: Complete an incident report as per your institution's policy.[11]

Initial Response

Minor Spill Cleanup

Major Spill ResponseSpill Occurs Alert Personnel & Isolate Area Assess Spill Size
(Minor vs. Major)

Don Appropriate PPEMinor

Evacuate Area
Major

Ensure Ventilation Contain Spill with Absorbent Absorb Material Collect Waste Decontaminate Area Dispose of Waste Report Incident

Contact Emergency Response

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.

Disposal Plan:

Dispose of Methyl 4-methylpicolinate and any contaminated materials through a licensed

professional waste disposal service.[4]

The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[5]

Ensure compliance with all federal, state, and local environmental regulations regarding

hazardous waste disposal.[5]

Contaminated packaging should be disposed of in the same manner as the unused product.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b080786?utm_src=pdf-custom-synthesis
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://aksci.com/sds/J10464_SDS.pdf
https://us.cambridgecommodities.com/search-ingredients.htm
http://angenechemical.com/sds/1620-76-4.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=31164
https://www.fishersci.com/store/msds?partNumber=AC153865000&productDescription=2-AMINO-4-PICOLINE+98%25+500GR2&vendorId=VN00032119&countryCode=US&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H58-1-GU.pdf
https://ehs.mit.edu/wp-content/uploads/EHS-0004.pdf
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.benchchem.com/product/b080786#personal-protective-equipment-for-handling-methyl-4-methylpicolinate
https://www.benchchem.com/product/b080786#personal-protective-equipment-for-handling-methyl-4-methylpicolinate
https://www.benchchem.com/product/b080786#personal-protective-equipment-for-handling-methyl-4-methylpicolinate
https://www.benchchem.com/product/b080786#personal-protective-equipment-for-handling-methyl-4-methylpicolinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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